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Compound of Interest

(1-Aminomethyl-cyclopentyl)-
Compound Name:
carbamic acid tert-butyl ester

Cat. No.: B1341110

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1-Aminomethyl-cyclopentyl)-
carbamic acid tert-butyl ester, a key building block in modern medicinal chemistry. This
document details its physicochemical properties, outlines a standard synthesis protocol, and
provides characteristic analytical data. Furthermore, it contextualizes the compound's
application by illustrating its role as a precursor in synthetic pathways and its relevance to
significant biological signaling cascades, such as the JAK-STAT pathway.

Core Compound Properties

(1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester, also known as tert-butyl (1-
(aminomethyl)cyclopentyl)carbamate, is a bifunctional molecule featuring a primary amine and
a Boc-protected amine attached to a cyclopentyl scaffold. The tert-butyloxycarbonyl (Boc)
group serves as a crucial protecting group in multi-step organic syntheses, allowing for
selective reactions at the free primary amine. Its molecular formula is C11H22N202, and it has
a molecular weight of 214.30 g/mol .[1]
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Property Value

Molecular Weight 214.30 g/mol

Molecular Formula C11H22N202

CAS Number 889949-09-1

Appearance White to off-white solid or powder
Melting Point 72-78 °C

Purity Typically 298%

N Soluble in methanol, ethanol, and
Solubility ]
dichloromethane

Synthesis and Characterization

The synthesis of (1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester is a critical
process for its application in drug discovery. Below is a representative experimental protocol for
its preparation.

Experimental Protocol: Synthesis

Objective: To synthesize (1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester from
1-amino-1-cyclopentane carboxylic acid.

Materials:

1-amino-1-cyclopentane carboxylic acid

Di-tert-butyl dicarbonate (Boc)20

Sodium hydroxide (NaOH)

Dioxane

Water

Ethyl acetate
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» Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate (MgSO4)
Procedure:

» Boc Protection: In a round-bottom flask, dissolve 1-amino-1-cyclopentane carboxylic acid in
a 1:1 mixture of dioxane and water. Add sodium hydroxide to adjust the pH to approximately
10. Cool the solution to 0 °C in an ice bath.

o Reaction: To the cooled solution, add di-tert-butyl dicarbonate portion-wise while stirring
vigorously. Allow the reaction to warm to room temperature and continue stirring overnight.

o Work-up: After the reaction is complete, concentrate the mixture under reduced pressure to
remove the dioxane. Acidify the remaining aqueous solution to a pH of 2-3 with 1N HCI.

o Extraction: Extract the acidified solution with ethyl acetate (3 x 50 mL). Combine the organic
layers and wash sequentially with saturated sodium bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: The crude product can be purified by column chromatography on silica gel using
a gradient of ethyl acetate in hexanes to afford the pure (1-Aminomethyl-cyclopentyl)-
carbamic acid tert-butyl ester.

Analytical Characterization Data

The structure and purity of the synthesized compound are confirmed by various analytical
techniques.
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Analytical Technique Characteristic Data

o (ppm): 1.45 (s, 9H, C(CHs)s), 1.50-1.70 (m,
1H NMR (400 MHz, CDCIs) 8H, cyclopentyl-H), 2.75 (s, 2H, CH2NH2), 4.85
(br s, 1H, NH), 1.35 (br s, 2H, NH2)

0 (ppm): 155.9, 80.5, 59.2, 50.1, 35.5, 28.4,

13C NMR (100 MHz, CDCls) va g

3350-3450 (N-H stretch), 2950-2850 (C-H
IR (KBr, cm™1) stretch), 1685 (C=0 stretch, carbamate), 1520
(N-H bend)

miz: 215.17 [M+H]*, 159.13 [M-CaHe+H]*,

Mass Spectrometry (ESI+) 115.12 [M-Boc+H]*
. -Boc+

Applications in Drug Discovery

(1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester is a valuable building block in
the synthesis of complex molecules, particularly in the development of novel therapeutics. The
presence of a protected amine and a free primary amine allows for sequential chemical
modifications, making it an ideal scaffold for creating libraries of compounds for drug screening.

Role as a Precursor in JAK Inhibitor Synthesis

One of the significant applications of this and structurally related compounds is in the synthesis
of Janus kinase (JAK) inhibitors. JAK inhibitors are a class of drugs that target the JAK-STAT
signaling pathway, which is crucial in the immune response and is often dysregulated in
autoimmune diseases and certain cancers.

Below is a conceptual workflow illustrating the utility of (1-Aminomethyl-cyclopentyl)-
carbamic acid tert-butyl ester as a key intermediate in the synthesis of a hypothetical JAK
inhibitor.
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Caption: Synthetic workflow for a JAK inhibitor.
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Relevance to the JAK-STAT Signaling Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway
is a critical signaling cascade used by cytokines and growth factors to regulate cellular
processes such as proliferation, differentiation, and apoptosis.[2][3] Dysregulation of this
pathway is implicated in various inflammatory and autoimmune diseases.

The diagram below illustrates a simplified representation of the canonical JAK-STAT signaling
pathway, which is the target of inhibitors synthesized from precursors like (1-Aminomethyl-
cyclopentyl)-carbamic acid tert-butyl ester.
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Caption: The canonical JAK-STAT signaling pathway.
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Conclusion

(1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester is a foundational molecule in
the toolkit of medicinal chemists. Its well-defined structure and versatile reactivity make it an
indispensable precursor for the synthesis of complex pharmaceutical agents, particularly in the
development of targeted therapies like JAK inhibitors. A thorough understanding of its
properties, synthesis, and characterization is essential for its effective application in advancing
drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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